potassium trifluoro(oxolan-2-yl)boranuide
Overview
Description
Potassium trifluoro(oxolan-2-yl)boranuide (KTFB) is an important compound in the field of organic chemistry and is used for a variety of purposes. It is a colorless, odorless, crystalline solid which is soluble in water and other polar solvents. KTFB is a versatile compound with many applications in chemical synthesis, medicine, and other scientific fields. It is an efficient reagent for the synthesis of a wide range of organic compounds, including amino acids, peptides, and other biologically active compounds. It also has potential applications in drug delivery and in the treatment of cancer.
Mechanism of Action
Potassium trifluoro(oxolan-2-yl)boranuide is a highly reactive compound, and its mechanism of action is complex. It is thought to react with a variety of functional groups, including amines, carboxylic acids, and alcohols. It is believed to form a covalent bond with the functional group, which can then be used to facilitate the formation of a variety of organic compounds.
Biochemical and Physiological Effects
potassium trifluoro(oxolan-2-yl)boranuide is generally considered to be non-toxic, and has been used in a variety of laboratory experiments without any adverse effects. However, it is important to note that the compound is highly reactive, and should be handled with caution. In addition, due to its potential applications in drug delivery, it is important to consider the potential for adverse effects when using the compound in experiments.
Advantages and Limitations for Lab Experiments
One of the main advantages of using potassium trifluoro(oxolan-2-yl)boranuide in laboratory experiments is its high reactivity. This means that it can be used to synthesize a wide range of organic compounds in a relatively short amount of time. Additionally, the compound is relatively inexpensive, making it an attractive option for many researchers. However, it is important to note that the compound is highly reactive, and thus should be handled with caution. In addition, due to its potential applications in drug delivery, it is important to consider the potential for adverse effects when using the compound in experiments.
Future Directions
Potassium trifluoro(oxolan-2-yl)boranuide has potential applications in a variety of scientific fields, and thus there are many potential future directions for research. For example, further research could be conducted into the potential applications of potassium trifluoro(oxolan-2-yl)boranuide in drug delivery, as well as its potential for use in the treatment of cancer. Additionally, further research could be conducted into the use of potassium trifluoro(oxolan-2-yl)boranuide in the synthesis of other organic compounds, such as amino acids and carbohydrates. Finally, further research could also be conducted into the safety and efficacy of potassium trifluoro(oxolan-2-yl)boranuide in laboratory experiments, as well as into the potential for adverse effects when using the compound.
Synthesis Methods
Potassium trifluoro(oxolan-2-yl)boranuide is typically synthesized through a multi-step process involving the reaction of boric acid with trifluoroacetic anhydride, followed by the addition of potassium hydroxide. The reaction is carried out in a solvent such as acetonitrile or dimethylformamide, and the resulting product is then isolated and purified. The process is usually conducted in a closed system, as the reaction is highly exothermic and can cause the formation of dangerous byproducts.
Scientific Research Applications
Potassium trifluoro(oxolan-2-yl)boranuide is widely used in organic synthesis, particularly in the synthesis of peptides and other biologically active compounds. It is also a useful reagent for the synthesis of other organic compounds, such as amino acids, carbohydrates, and organometallic compounds. In addition, potassium trifluoro(oxolan-2-yl)boranuide has potential applications in the fields of drug delivery and in the treatment of cancer. It has been used to produce a range of compounds, including peptide-based drugs, and has been shown to be effective in the delivery of a variety of drugs to target cells.
properties
| { "Design of the Synthesis Pathway": "The synthesis of potassium trifluoro(oxolan-2-yl)boranuide can be achieved through a two-step process. The first step involves the synthesis of oxolan-2-ylboronic acid, which is then reacted with potassium fluoride and trifluoroacetic anhydride to form the final product.", "Starting Materials": [ "2-bromotetrahydrofuran", "boronic acid", "potassium hydroxide", "potassium fluoride", "trifluoroacetic anhydride", "diethyl ether", "water" ], "Reaction": [ "Step 1: Synthesis of oxolan-2-ylboronic acid", "1. Dissolve 2-bromotetrahydrofuran in diethyl ether and add boronic acid and potassium hydroxide.", "2. Heat the mixture at 80°C for 24 hours under nitrogen atmosphere.", "3. Cool the mixture and extract the product with diethyl ether.", "4. Wash the organic layer with water and dry over anhydrous magnesium sulfate.", "5. Concentrate the solution under reduced pressure to obtain oxolan-2-ylboronic acid as a white solid.", "Step 2: Synthesis of potassium trifluoro(oxolan-2-yl)boranuide", "1. Dissolve oxolan-2-ylboronic acid in diethyl ether and add potassium fluoride and trifluoroacetic anhydride.", "2. Heat the mixture at 60°C for 24 hours under nitrogen atmosphere.", "3. Cool the mixture and extract the product with diethyl ether.", "4. Wash the organic layer with water and dry over anhydrous magnesium sulfate.", "5. Concentrate the solution under reduced pressure to obtain potassium trifluoro(oxolan-2-yl)boranuide as a white solid." ] } | |
CAS RN |
2721344-30-3 |
Product Name |
potassium trifluoro(oxolan-2-yl)boranuide |
Molecular Formula |
C4H7BF3KO |
Molecular Weight |
178 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
